Cas no 383146-70-1 ({5-[(4-Chlorobenzyl)sulfanyl]-4-ethyl-4H-1,2,4-triazol-3-yl}methyl 3-(trifluoromethyl)phenyl ether)

• Product Name: {5-[(4-Chlorobenzyl)sulfanyl]-4-ethyl-4H-1,2,4-triazol-3-yl}methyl 3-(trifluoromethyl)phenyl ether
• CAS No: 383146-70-1
• MF: C₁₉H₁₇ClF₃N₃OS
• MW: 427.870992422104
• CID: 5026294
• Update Time: 2023-08-25

{5-[(4-Chlorobenzyl)sulfanyl]-4-ethyl-4H-1,2,4-triazol-3-yl}methyl 3-(trifluoromethyl)phenyl ether Chemical and Physical Properties

Names and Identifiers

• 3-{[(4-chlorophenyl)methyl]sulfanyl}-4-ethyl-5-{[3-(trifluoromethyl)phenoxy]methyl}-4H-1,2,4-triazole
• {5-[(4-chlorobenzyl)sulfanyl]-4-ethyl-4H-1,2,4-triazol-3-yl}methyl 3-(trifluoromethyl)phenyl ether
• {5-[(4-Chlorobenzyl)sulfanyl]-4-ethyl-4H-1,2,4-triazol-3-yl}methyl 3-(trifluoromethyl)phenyl ether

• Inchi： 1S/C19H17ClF3N3OS/c1-2-26-17(11-27-16-5-3-4-14(10-16)19(21,22)23)24-25-18(26)28-12-13-6-8-15(20)9-7-13/h3-10H,2,11-12H2,1H3
• InChI Key： AMTGXEARANHBCD-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CSC1=NN=C(COC2C=CC=C(C(F)(F)F)C=2)N1CC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 480
• XLogP3: 5.1
• Topological Polar Surface Area: 65.2